2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide

• IUPAC Name: 2-(2-methylphenyl)-N-[(E)-1-pyridin-3-ylethylideneamino]quinoline-4-carboxamide
• InChI: InChI=1S/C24H20N4O/c1-16-8-3-4-10-19(16)23-14-21(20-11-5-6-12-22(20)26-23)24(29)28-27-17(2)18-9-7-13-25-15-18/h3-15H,1-2H3,(H,28,29)/b27-17+
• InChI Key: BUEWRJYXQXHAPW-WPWMEQJKSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC3=CC=CC=C3C(=C2)C(=O)NN=C(C)C4=CN=CC=C4
• Isomeric SMILES: CC1=CC=CC=C1C2=NC3=CC=CC=C3C(=C2)C(=O)N/N=C(\C)/C4=CN=CC=C4
• Molecular Formula: C24H20N4O
• Molecular Weight: 380.4 g/mol

Description

2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide, also known as MPQC, is a heterocyclic compound with potential applications in scientific research. This compound is a derivative of quinoline, which is a class of organic compounds with a broad range of biological activities. The synthesis and characterization of MPQC have been reported in several scientific studies, and this compound has been shown to exhibit promising biological properties.

Mechanism of Action

The mechanism of action of 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide is not fully understood, but it is believed to involve the inhibition of various cellular processes, including DNA synthesis, protein synthesis, and cell proliferation. 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide may also interact with specific molecular targets, such as enzymes or receptors, to exert its biological effects. Further studies are needed to elucidate the precise mechanism of action of 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide.
Biochemical and Physiological Effects:
2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide has been shown to exhibit several biochemical and physiological effects in vitro and in vivo. In cancer cells, 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide has been reported to induce cell cycle arrest, apoptosis, and autophagy. 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide may also modulate various signaling pathways, such as the PI3K/Akt/mTOR pathway, to inhibit cancer cell growth. In addition, 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide has been shown to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide in lab experiments include its potential to inhibit cancer cell growth and its antimicrobial and anti-inflammatory properties. 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide is also relatively easy to synthesize and purify, and it has been shown to be stable under various experimental conditions. However, the limitations of using 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide in lab experiments include its potential toxicity and the need for further studies to elucidate its precise mechanism of action.

Future Directions

There are several future directions for the study of 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide. One potential direction is to investigate the structure-activity relationship of 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide and its derivatives to identify more potent and selective compounds. Another direction is to explore the potential of 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide as a therapeutic agent for various diseases, such as cancer and infectious diseases. Further studies are also needed to elucidate the precise mechanism of action of 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide and to identify its molecular targets in cells.

Synthesis Methods

The synthesis of 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide involves the condensation of 2-methylbenzohydrazide and 3-pyridinecarboxaldehyde in the presence of 4-hydroxyquinoline-2-carboxylic acid as a catalyst. The reaction is carried out under reflux in ethanol, and the resulting product is purified by recrystallization from ethanol. The purity and identity of the compound are confirmed by various analytical techniques, including nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. Several studies have reported the biological activities of 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide, including its anticancer, antimicrobial, and anti-inflammatory properties. 2-(2-methylphenyl)-N'-[1-(3-pyridinyl)ethylidene]-4-quinolinecarbohydrazide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been reported to have antibacterial and antifungal activities against various microorganisms.